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Compound of Interest

Compound Name: Diisononyl phthalate

Cat. No.: B1148559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Diisononyl phthalate (DINP), a high molecular weight phthalate, has been widely used as a

plasticizer in a variety of polymer products. However, concerns over its potential health effects,

including reproductive and developmental toxicity, have led to a complex and varied regulatory

landscape across the globe. This guide provides a comparative overview of DINP regulations in

key international markets, supported by a summary of the toxicological data that informs these

policies.

Comparative Analysis of DINP Regulations
Regulatory approaches to DINP vary significantly worldwide, with restrictions primarily focused

on products that lead to direct human exposure, such as toys, childcare articles, and food

contact materials. The table below summarizes the key regulatory limits and scope in major

economic regions.
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Region/Countr
y

Product
Category

Regulation/Sta
ndard

Concentration
Limit/Specific
Migration Limit
(SML)

Key
Provisions

European Union

Toys and

Childcare Articles

(that can be

placed in the

mouth)

REACH (Annex

XVII, Entry 52)

≤ 0.1% by weight

of the plasticized

material

This restriction

applies to DINP,

DIDP, and DNOP

individually or in

combination.

Food Contact

Materials

Regulation (EU)

No 10/2011

SML = 9 mg/kg

of food

This limit is for

DINP and DIDP,

individually or

combined.

United States

Children's Toys

and Child Care

Articles

Consumer

Product Safety

Improvement Act

(CPSIA), 16 CFR

Part 1307

≤ 0.1% by weight

This is a

permanent ban

on children's toys

and childcare

articles

containing more

than 0.1% of

DINP.

Food Contact

Materials

FDA 21 CFR

§178.3740

Used as a

plasticizer in

vinyl chloride

homopolymers

and copolymers

at levels not to

exceed 43% by

weight.

Permitted for use

in food-contact

articles for all

food types,

except for infant

formula and

human milk.
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Canada

Toys and

Childcare Articles

(parts that can

be placed in the

mouth of a child

under four years

of age)

Phthalates

Regulations

(SOR/2016-188)

≤ 1000 mg/kg

(0.1%)

This restriction

applies to the

vinyl components

of the articles for

DINP, DIDP, and

DNOP.[1][2][3]

Food Contact

Materials

No specific limit

for DINP

General safety

provisions under

the Food and

Drugs Act apply.

Health Canada

has not

established a

specific tolerable

daily intake for

DINP but

conducts risk

assessments on

a case-by-case

basis.

China Toys GB 6675

≤ 0.1% by weight

in plastic

materials

This limit applies

to DINP, DBP,

BBP, DEHP,

DNOP, and DIDP

in toys for

children.

Food Contact

Materials

GB 9685-2016 Governed by

inclusion in the

positive list with

a Specific

Migration Limit

(SML).

The use of DINP

as an additive in

food contact

materials is

permitted if it is

on the positive

list of GB 9685. A

specific migration

limit is set,

however, the

exact value is not

readily available

in public
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documents. The

general principle

is that migration

should not cause

harm to human

health.

Japan

Toys (plasticized

materials for toys

intended for

children under 6)

Food Sanitation

Law
≤ 0.1% by weight

For toys where

parts are

intended to be

placed in the

mouth, this

restriction

applies to DINP,

DIDP, and

DNOP.

Food Contact

Materials

Food Sanitation

Law

Governed by

positive list

system.

Use of DINP is

permitted in

certain synthetic

resins for food

utensils,

containers, and

packaging with

specific migration

limits depending

on the

application.

South Korea

Children's

Products (under

13 years of age)

Children's

Products Safety

Special Act

≤ 0.1% (sum

total)

This limit applies

to the sum of six

phthalates: BBP,

DBP, DEHP,

DIDP, DINP, and

DnOP.

Food Contact

Materials

Standards and

Specifications for

Utensils,

Governed by a

positive list

system with

The specific

migration limit for

DINP is set
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Containers and

Packages

specific migration

limits.

based on the

type of food

contact material

and its intended

use.

Toxicological Basis for Regulation
The regulation of DINP is underpinned by a body of scientific research into its potential health

effects. Key toxicological endpoints of concern include:

Reproductive and Developmental Toxicity: Animal studies have indicated that prenatal

exposure to high doses of DINP can lead to effects on the male reproductive system, such

as reduced fetal testicular testosterone production and an increased incidence of

reproductive tract malformations. However, some studies suggest DINP is less potent than

other phthalates like DEHP.

Carcinogenicity: Long-term animal studies have shown an increased incidence of liver and

kidney tumors in rodents exposed to high levels of DINP. However, the relevance of these

findings to humans is debated, with some evidence suggesting the mechanism of tumor

formation is specific to rodents. The U.S. Environmental Protection Agency (EPA) has

classified DINP as a "possible human carcinogen" under certain conditions of exposure.

Endocrine Disruption: There is ongoing research into the potential for DINP to act as an

endocrine disruptor. Some studies suggest it can have anti-androgenic effects. However, a

comprehensive weight-of-evidence assessment conducted according to ECHA/EFSA

guidance concluded that DINP does not meet the criteria to be considered an endocrine

disruptor for the estrogen, androgen, and steroidogenesis pathways, while noting a data gap

for the thyroid pathway.

Experimental Methodologies
The regulatory limits and toxicological assessments of DINP are based on standardized

experimental protocols. A common method for determining the concentration of phthalates in

consumer products is Gas Chromatography-Mass Spectrometry (GC-MS). This technique
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allows for the separation and identification of different phthalate esters with high sensitivity and

specificity.

For assessing migration from food contact materials, standardized testing protocols, such as

those outlined in EU Regulation No 10/2011, are employed. These typically involve exposing

the material to food simulants (e.g., ethanol for fatty foods, acetic acid for acidic foods) under

specific time and temperature conditions, followed by analysis of the simulant for the migrated

substance using techniques like GC-MS or High-Performance Liquid Chromatography (HPLC).

Visualizing Key Processes
To aid in the understanding of the regulatory and biological contexts of DINP, the following

diagrams illustrate the general chemical risk assessment workflow and a simplified signaling

pathway potentially affected by endocrine-disrupting chemicals.

Risk Assessment

Risk Management

Hazard Identification
Dose-Response Assessment

Determines toxicity

Risk Characterization

Quantifies risk at different exposure levels

Exposure Assessment Estimates human contact

Regulatory DecisionInforms policy

Click to download full resolution via product page

Caption: General workflow of the chemical risk assessment process.
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Endocrine Disruptor (e.g., Phthalate)
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Caption: Simplified signaling pathway for endocrine disruption.

In conclusion, the global regulation of Diisononyl phthalate is a dynamic field, with

jurisdictions continuously evaluating scientific evidence to inform their policies. For researchers

and professionals in drug development, a thorough understanding of these diverse regulatory

frameworks is crucial for ensuring compliance and navigating the complexities of global

markets. The provided data and diagrams offer a foundational guide to this evolving landscape.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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